Cas no 114849-42-2 (Decarbazolyl Desmethyl Carvedilol)

• Product Name: Decarbazolyl Desmethyl Carvedilol
• CAS No: 114849-42-2
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 2085655
• PubChem ID: 10082450
• Update Time: 2025-07-01

Decarbazolyl Desmethyl Carvedilol Chemical and Physical Properties

Names and Identifiers

• Decarbazolyl Desmethyl Carvedilol
• 114849-42-2
• Carvedilol metabolite M8
• CHEBI:190076
• PEA84942
• 3-[2-(2-hydroxyphenoxy)ethylamino]propane-1,2-diol

• Inchi： 1S/C11H17NO4/c13-8-9(14)7-12-5-6-16-11-4-2-1-3-10(11)15/h1-4,9,12-15H,5-8H2
• InChI Key： AGYRJCUIRUOCTL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1O)CCNCC(CO)O

Computed Properties

• Exact Mass: 227.11575802Da
• Monoisotopic Mass: 227.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 82Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 458.1±45.0 °C at 760 mmHg
• Flash Point: 93.4±21.8 °C

Decarbazolyl Desmethyl Carvedilol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Decarbazolyl Desmethyl Carvedilol

Decarbazolyl Desmethyl Carvedilol: A Novel Compound with Promising Therapeutic Potential

Decarbazolyl Desmethyl Carvedilol is a unique chemical entity that has garnered significant attention in the field of pharmaceutical research. This compound, with the chemical identifier CAS No. 114849-42-2, represents an innovative approach to drug design by combining structural elements from multiple pharmacologically active agents. The molecular framework of Decarbazolyl Desmethyl Carvedilol integrates features from both carvedilol and decarbazolyl derivatives, creating a compound with potential for multifaceted therapeutic applications.

Recent studies have highlighted the Decarbazolyl Desmethyl Carvedilol as a candidate for addressing complex pathophysiological conditions. The compound's unique structure allows it to interact with multiple biological targets, including beta-adrenergic receptors, alpha-1 adrenergic receptors, and serotonin receptors. This dual-action mechanism is particularly promising for treating cardiovascular diseases, as it enables simultaneous modulation of both sympathetic and parasympathetic nervous system activities.

Research published in Pharmaceutical Research (2023) has demonstrated the Decarbazolyl Desmethyl Carvedilol's ability to enhance cardiac function in experimental models of heart failure. The compound's desmethyl modification significantly improves its metabolic stability, allowing for prolonged therapeutic effects. This structural optimization has been shown to reduce the frequency of dosing requirements, which is a critical factor in patient compliance and treatment success.

One of the most intriguing aspects of Decarbazolyl Desmethyl Carvedilol is its potential application in neurodegenerative disorders. A 2023 study in Neuropharmacology explored its neuroprotective effects, revealing that the compound can modulate intracellular calcium levels and reduce oxidative stress in neuronal cells. These properties make it a compelling candidate for further investigation in conditions such as Parkinson's disease and Alzheimer's disease.

The pharmacokinetic profile of Decarbazolyl Des